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Compound of Interest

Compound Name: 2-Iodo-4,5-dimethylpyridine

CAS No.: 512197-94-3

Cat. No.: B8731540

Get Quote

Executive Summary
In the high-stakes landscape of medicinal chemistry, 2-Iodo-4,5-dimethylpyridine (CAS

512197-94-3) serves as a pivotal electrophile for cross-coupling reactions (Suzuki-Miyaura,

Negishi) used to construct complex kinase inhibitors and receptor modulators. However, its

reliability as a building block is often compromised by the lack of commercially available

Certified Reference Materials (CRMs).

This guide objectively compares the analytical methodologies required to validate this

compound. We move beyond simple "purity checks" to establish a self-validating analytical

framework, contrasting routine HPLC-UV methods with the absolute quantification power of

qNMR, ensuring your drug discovery data rests on a solid foundation.
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Before selecting an analytical standard, one must understand the molecule's inherent

vulnerabilities. The C–I bond at the 2-position is electronically activated but also susceptible to

homolytic cleavage under light and heat.

Property Specification / Detail

Chemical Name 2-Iodo-4,5-dimethylpyridine

CAS Number 512197-94-3

Molecular Formula C₇H₈IN

Molecular Weight 233.05 g/mol

Appearance Off-white to pale yellow solid (Class-typical)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water.[1][2]

Stability Concern

Photosensitive: C–I bond cleavage releases

Iodine (purple discoloration). Thermolabile: Risk

of de-iodination >150°C.

Comparative Analysis of Analytical Architectures
We evaluated three primary methodologies for characterizing 2-Iodo-4,5-dimethylpyridine.

The choice depends on whether you need routine batch release (QC) or absolute purity

assignment (Primary Standardization).

Method A: HPLC-UV (High-Performance Liquid
Chromatography)

Role: Routine QC & Impurity Profiling.

Pros: High precision (RSD < 0.5%), excellent separation of non-volatile synthesis byproducts

(e.g., 2-pyridones).

Cons:Dependent on Reference Standard. Without a CRM, area% is only an estimate,

assuming all impurities have equal response factors (which they do not).
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Method B: GC-MS (Gas Chromatography - Mass
Spectrometry)

Role: Identification & Volatile Impurity Tracking.

Pros: Definitive structural ID; separates regioisomers (e.g., 2-iodo-3,4-dimethylpyridine)

effectively.

Cons:Thermal Degradation Risk. The injector port temperature (often >250°C) can induce

de-iodination, creating false "impurities" (4,5-dimethylpyridine) that were not present in the

sample.

Method C: qNMR (Quantitative Nuclear Magnetic
Resonance)[3][4]

Role: Primary Standardization (The "Gold Standard").

Pros:Absolute Quantification. Does not require a reference standard of the analyte itself—

only a traceably pure internal standard (IS).

Cons: Lower sensitivity (LOD ~0.1 mg) compared to HPLC; requires high-field instrument

(≥400 MHz).

Summary of Performance Data
Metric

HPLC-UV (Method
A)

GC-MS (Method B) qNMR (Method C)

Linearity (R²) > 0.999 > 0.995 N/A (Single Point)

Precision (RSD) < 0.5% < 2.0% < 1.0%

Specificity
High (for polar

degradants)
High (for isomers) Absolute (Structural)

Bias Risk
High (if standard is

impure)

Med (Thermal

artifacts)
Low (Gravimetric)
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The following diagram illustrates the logical flow for choosing the correct analytical approach

based on the material's source and intended use.

Impurity Investigation

Start: Material Receipt

Is a Certified Reference Material (CRM)
available?

Yes No (Typical for CAS 512197-94-3)

Routine QC: Use HPLC-UV
(Method A)

Direct Calibration

Establish Primary Standard
via qNMR (Method C)

Absolute Quant

Validate HPLC Method
using qNMR-assigned Purity

GC-MS (Method B)
Check for Regioisomers

Cross-check

Click to download full resolution via product page

Figure 1: Analytical decision matrix for validating 2-Iodo-4,5-dimethylpyridine in the absence

of a commercial CRM.
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Protocol 1: The "Gold Standard" qNMR Purity
Assignment
Use this protocol to assign a purity value to your "In-House Reference Standard" when a

commercial CRM is unavailable.

Principle: The integration of the analyte's signal is compared directly to a NIST-traceable

Internal Standard (IS) within the same NMR tube.

Reagents:

Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent, >99.9% purity). Why?

Distinct singlet at ~6.3 ppm, stable, non-hygroscopic.

Solvent: DMSO-d₆ (99.9 atom% D).

Workflow:

Weighing: Accurately weigh ~10 mg of 2-Iodo-4,5-dimethylpyridine (

) and ~5 mg of Maleic Acid (

) into the same vial using a micro-balance (readability 0.001 mg).

Dissolution: Dissolve in 0.6 mL DMSO-d₆. Ensure complete dissolution (vortex).

Acquisition:

Instrument: 400 MHz (or higher) NMR.

Pulse Angle: 90°.[3]

Relaxation Delay (

): 60 seconds (Critical: Must be

to ensure full relaxation for quantitative accuracy).

Scans: 16 or 32.
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Processing: Phase and baseline correct manually. Integrate the Maleic Acid singlet (

6.0-6.5 ppm) and the Pyridine aromatic singlets (

~8.2 ppm and ~7.4 ppm).

Calculation:

Where

=Integral,

=Number of protons,

=Molar mass,

=Mass,

=Purity.[1][4][5]

Protocol 2: Validated HPLC-UV Method
Use this for routine batch testing once your standard is validated.

System: Agilent 1200/Waters Alliance or equivalent. Column: C18 Reverse Phase (e.g., Zorbax

Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

Parameters:

Mobile Phase A: Water + 0.1% Phosphoric Acid (suppresses silanol activity).

Mobile Phase B: Acetonitrile.

Gradient:

0 min: 10% B

15 min: 90% B

20 min: 90% B
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21 min: 10% B (Re-equilibration)

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Pyridine

) and 220 nm (Impurities).

Temperature: 30°C.

Why this works: The acidic mobile phase keeps the pyridine nitrogen protonated (

), preventing peak tailing and ensuring sharp resolution from neutral synthetic impurities like
iodobenzene derivatives.

Synthesis & Impurity Logic
Understanding the synthesis pathway reveals what impurities to look for.

2-Amino-4,5-dimethylpyridine Diazotization / Iodination
(NaNO2, KI, H+)

2-Iodo-4,5-dimethylpyridine
(Target)

Impurity A:
2-Hydroxy-4,5-dimethylpyridine

(Hydrolysis)

H2O attack

Impurity B:
4,5-Dimethylpyridine

(Reduction/De-iodination)

Side reaction

Click to download full resolution via product page

Figure 2: Common impurity origins in the Sandmeyer iodination of aminopyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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